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Compound of Interest

Compound Name:
Tert-butyl 3-oxomorpholine-4-

carboxylate

Cat. No.: B124491 Get Quote

Essential Safety and Handling Guide for Tert-
butyl 3-oxomorpholine-4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Tert-butyl 3-oxomorpholine-4-carboxylate (CAS No. 142929-48-4). The following

procedures are based on best practices for handling similar morpholine and carbamate

derivatives and are intended to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
When handling Tert-butyl 3-oxomorpholine-4-carboxylate, a comprehensive approach to

personal protection is essential to minimize exposure and ensure safety. The following table

summarizes the required PPE.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[1]

[2]

Protects against splashes and

airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Viton).[3] A lab coat or

chemical-resistant apron

should also be worn.[2]

Prevents skin contact, which

can cause irritation or

absorption of the chemical.[1]

[4]

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood.[2] If ventilation is

inadequate or for spill cleanup,

a NIOSH-approved respirator

with an organic vapor cartridge

is recommended.[2][5]

Minimizes inhalation of vapors

or dust, which may be harmful.

[4]

Hand Protection

Wear suitable chemical

protection gloves tested

according to EN 374.[1] Check

for leaks and impermeability

before use.[1]

Ensures gloves provide an

effective barrier against the

chemical.

Operational and Disposal Plans
Handling and Storage:

Handle in accordance with good industrial hygiene and safety practices.[6][7]

Avoid contact with skin, eyes, and clothing.[1][4]

Do not breathe dust or vapors.[1][4]

Use only in a well-ventilated area, preferably a chemical fume hood.[2]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]
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Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

Wash hands thoroughly after handling and before breaks.[6][7]

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6]

Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty

of water for at least 15 minutes. Seek immediate medical attention.[6]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]

Spills: Evacuate personnel to a safe area.[2] Wear appropriate PPE. Absorb the spill with

inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for

disposal.[2] Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of this chemical and its container in accordance with local, state, and federal

regulations.

Do not allow the chemical to enter drains or waterways.[8]

Contaminated packaging should be emptied as much as possible and disposed of in the

same manner as the substance itself.

Experimental Workflow: Handling Tert-butyl 3-
oxomorpholine-4-carboxylate
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The following diagram outlines the standard workflow for safely handling this compound in a

laboratory setting.

Workflow for Handling Tert-butyl 3-oxomorpholine-4-carboxylate

Preparation

Handling

Cleanup & Disposal Emergency Response

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Chemical Fume Hood)

Weigh/Measure Compound

In Fume Hood

Perform Experiment

Decontaminate Work Area Spill or Exposure Occurs

Segregate Waste

Dispose of Waste
(Following Regulations)

Follow Emergency Procedures
(First Aid, Spill Cleanup)

Report Incident
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Click to download full resolution via product page

Caption: Safe handling workflow for Tert-butyl 3-oxomorpholine-4-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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